Cas no 1806257-67-9 (2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806257-67-9
• MF: C₇H₄BrF₃N₂O₄
• MW: 317.016871452332
• CID: 4831256
• Update Time: 2025-05-26

2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3N2O4/c8-2-3-6(14)4(17-7(9,10)11)1-5(12-3)13(15)16/h1,14H,2H2
• InChI Key： VDWKGIFLMZZALT-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C([N+](=O)[O-])N=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.4
• Topological Polar Surface Area: 88.2

Additional information on 2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine

Professional Introduction to 2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806257-67-9)

2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806257-67-9, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both bromomethyl and hydroxyl functional groups, alongside a nitro and trifluoromethoxy substituents, make it a versatile building block for further chemical modifications and derivatization.

The significance of this compound lies in its potential applications across multiple domains of chemical biology and drug discovery. The bromomethyl group, in particular, offers a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional moieties. This reactivity is highly valuable in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives as pharmacological agents. Pyridine scaffolds are ubiquitous in medicinal chemistry due to their prevalence in many bioactive natural products and synthetic drugs. The nitro group in 2-(bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine not only contributes to the electronic properties of the molecule but also serves as a handle for further chemical transformations, such as reduction to amino groups or diazotization.

The trifluoromethoxy group is another key feature that enhances the compound's utility in drug development. Fluoro-substituted compounds are known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of this group in the pyridine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of derived molecules, making them more attractive candidates for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications affect biological activity. Researchers are increasingly leveraging these tools to predict the behavior of compounds like 2-(bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine before synthesizing them experimentally. This approach not only saves time and resources but also allows for the rapid optimization of lead compounds.

The hydroxyl group on the pyridine ring provides another avenue for functionalization. Hydroxylated derivatives are known to exhibit diverse biological activities, ranging from anti-inflammatory to anticancer effects. By strategically modifying this group or using it as a precursor for other functionalities, chemists can fine-tune the properties of their target molecules.

The bromomethyl functionality is particularly interesting because it can undergo a variety of reactions with nucleophiles, including alcohols, amines, and thiols. This versatility makes it an invaluable tool for constructing biaryl structures, which are common motifs in many drugs. For instance, Suzuki-Miyaura cross-coupling reactions can be employed to introduce aryl groups at the position adjacent to the bromomethyl substituent, thereby expanding the molecular diversity of derived compounds.

In conclusion, 2-(Bromomethyl)-3-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806257-67-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes enable a wide range of chemical manipulations, making it an essential intermediate for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.